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Compound of Interest

N-Cyclohexyl-4-
Compound Name:
methylbenzenesulfonamide

CAS No.: 80-30-8

Cat. No.: B1585208

Get Quote

\ J

CAS: 80-30-8 | N-Cyclohexyl-p-toluenesulfonamide

Executive Summary

This guide defines the standard operating procedure (SOP) for the disposal of N-Cyclohexyl-
4-methylbenzenesulfonamide. While this compound is often classified as a "general organic
chemical" rather than a high-hazard acute toxin (like cyanides), its sulfonamide moiety confers
environmental persistence. Therefore, the disposal strategy prioritizes thermal destruction
(incineration) over chemical neutralization or aqueous discharge.

Part 1: Chemical Identity & Hazard Profile

Before initiating disposal, verify the material identity. Misidentification of sulfonamides as "salts"
often leads to improper aqueous discharge, which is a violation of environmental compliance
due to aquatic toxicity risks.
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Parameter Specification

Chemical Name N-Cyclohexyl-4-methylbenzenesulfonamide

N-Cyclohexyl-p-toluenesulfonamide; Santicizer

Synonyms
ynony 1H
CAS Number 80-30-8
Physical State White to yellowish crystalline solid
. Insoluble in water (<0.1 g/100 mL); Soluble in
Solubility
ethanol, acetone
Flash Point ~350°C (Estimated)
H302 (Harmful if swallowed), H315 (Skin
GHS Hazards Irritant), H319 (Eye Irritant), H411 (Toxic to
aguatic life)
Not P-listed or U-listed.[1][2][3] Regulated as
RCRA Status Non-RCRA Hazardous Chemical Waste (unless

mixed with listed solvents).

Part 2: Pre-Disposal Risk Assessment (The "Why")

1. Environmental Persistence (The Sulfonamide Bond) The sulfonamide functional group (

) is chemically stable and resistant to hydrolysis under neutral conditions. Discharging this
compound into laboratory drains is strictly prohibited because municipal water treatment plants
are generally ineffective at degrading sulfonamides, leading to bioaccumulation in aquatic
ecosystems.

2. Thermal Stability This compound has a high boiling point (~350°C). Standard autoclaving is
ineffective for destruction. The only validated disposal method is high-temperature incineration
(>1000°C) with flue gas scrubbing to capture sulfur oxides (

) and nitrogen oxides (

)

3. Chemical Incompatibility
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e Do NOT mix with strong oxidizers (e.g., Nitric acid, Peroxides).

e Do NOT treat with Hypochlorite (Bleach). Reaction with bleach can form N-chloro-
sulfonamides, which are potentially unstable and more toxic than the parent compound.

Part 3: Step-by-Step Disposal Protocol
Scenario A: Pure Solid Waste (Expired or Surplus Reagent)

o Step 1: Containment. Do not empty the original manufacturer bottle if possible. If the material
is in a beaker or weighing boat, transfer it to a clear, sealable polyethylene bag (minimum 4
mil thickness).

o Step 2: Secondary Containment. Place the primary bag or bottle inside a secondary high-
density polyethylene (HDPE) container or a secondary bag (double-bagging).

o Step 3: Labeling. Apply a hazardous waste tag.[4]

o Chemical Name: "N-Cyclohexyl-4-methylbenzenesulfonamide" (Do not use
abbreviations).[1]

o Hazard Checkbox: Toxic, Irritant.
o State: Solid.[2][5][6]

o Step 4: Stream Selection. Place in the Non-Halogenated Solid Organic Waste drum.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

o Step 1: Solvent Assessment. Determine the primary solvent.
o If Halogenated (DCM, Chloroform): Segregate to Halogenated Waste.

o If Non-Halogenated (Acetone, Ethanol, Ethyl Acetate): Segregate to Non-Halogenated
Organic Waste.

e Step 2: pH Check. Ensure the solution pH is between 5 and 9.[7] If the reaction involved
strong acids/bases, neutralize carefully before adding to the waste carboy to prevent heat
generation in the drum.[7]
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o Step 3: Precipitation Check. Because N-Cyclohexyl-4-methylbenzenesulfonamide is
insoluble in water, if you performed an aqueous workup, the compound is likely in the
organic layer.

o Crucial: If the compound precipitates out of the waste solvent, do not filter it unless
required by your facility. Slurries are generally acceptable for fuel blending/incineration.

Scenario C: Contaminated Debris (Gloves, Weighing Papers)[4]

o Step 1: Collect all disposable nitrile gloves, paper towels, and weighing boats contaminated
with the solid.

» Step 2: Place in a dedicated "Chemically Contaminated Debris" bin (usually a yellow or clear
bag).

o Step 3: Do NOT place in regular trash. Even trace amounts contribute to environmental load.

Part 4: Waste Stream Decision Logic

The following diagram illustrates the decision-making process for segregating this specific
sulfonamide.
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Waste Generation:
N-Cyclohexyl-4-methylbenzenesulfonamide

Physical State?

In Solution

Powder/Crystals
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Double Bag & Tag

Bin: Solid Organic Waste .
L = ) Primary Solvent?
(Destruction: Incineration)

Contains Halogens No Halogens

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, CHCI3) (e.g., Acetone, EtOH)

Bin: Halogenated Liquid Waste Bin: Non-Halogenated Liquid Waste
(Destruction: High Temp Incineration) (Destruction: Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision tree for segregating N-Cyclohexyl-4-methylbenzenesulfonamide waste
streams. Note that all paths lead to thermal destruction.

Part 5: Emergency Spill Response

Spill Kit Requirements: Nitrile gloves, safety goggles, N95 dust mask (or respirator if fine
powder), scoop/dustpan, absorbent pads.

e Dry Spill (Powder):
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[e]

Do not dry sweep vigorously to avoid generating dust.

(¢]

Dampen a paper towel or absorbent pad with ethanol or water to gently wipe up the
powder.

o

Place all materials into a heavy-duty plastic bag.

Seal and label as "Hazardous Waste - Debris."

[¢]

o Wet Spill (Solution):
o Cover the spill with an inert absorbent (vermiculite or spill pads).
o Do not use sawdust (combustible risk if solvent is flammable).
o Scoop absorbed material into a waste container.

o Clean the surface with soap and water.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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